Cas no 2228814-38-6 ({1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine)

Technical Introduction: {1-(1-Methylpyrrolidin-2-yl)methylcyclopropyl}methanamine is a structurally unique amine derivative featuring a cyclopropylmethyl moiety linked to a methylpyrrolidine scaffold. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or pharmacophore. The presence of both a rigid cyclopropyl ring and a flexible pyrrolidine group may confer favorable binding properties in receptor interactions, making it valuable for the development of bioactive molecules. Its synthetic accessibility and modular structure allow for further functionalization, enabling tailored applications in drug discovery. The compound's stability and reactivity profile make it suitable for exploratory studies in small-molecule therapeutics and chemical biology.
{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine structure
2228814-38-6 structure
Product Name:{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine
CAS No:2228814-38-6
MF:C10H20N2
MW:168.279202461243
CID:6259406
PubChem ID:165881857
Update Time:2025-10-30

{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine
    • 2228814-38-6
    • {1-[(1-methylpyrrolidin-2-yl)methyl]cyclopropyl}methanamine
    • EN300-1783446
    • Inchi: 1S/C10H20N2/c1-12-6-2-3-9(12)7-10(8-11)4-5-10/h9H,2-8,11H2,1H3
    • InChI Key: HSSXPIXKRQAJEZ-UHFFFAOYSA-N
    • SMILES: N1(C)CCCC1CC1(CN)CC1

Computed Properties

  • Exact Mass: 168.162648646g/mol
  • Monoisotopic Mass: 168.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.3Ų

{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine Pricemore >>

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Additional information on {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine

Introduction to {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine (CAS No. 2228814-38-6)

{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine, also known by its CAS number 2228814-38-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a pyrrolidine moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine is particularly noteworthy due to its potential to modulate specific biological targets. The cyclopropyl ring, known for its strain energy and unique reactivity, can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. Meanwhile, the pyrrolidine moiety, a common structural element in many bioactive molecules, can enhance the compound's ability to interact with protein targets.

Recent studies have explored the potential of {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering new avenues for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine exhibits potent binding affinity to certain G protein-coupled receptors (GPCRs) involved in neurodegenerative processes.

In addition to its potential in neurological disorders, {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine has also shown promise in oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by modulating key signaling pathways. Specifically, it has been observed to interfere with the activity of kinases involved in cell proliferation and survival, making it a potential lead compound for further drug development.

The synthesis of {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine involves several well-established chemical reactions. One common approach involves the reaction of a cyclopropylmethyl halide with an appropriate pyrrolidine derivative under suitable conditions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Advanced synthetic methods, such as catalytic asymmetric synthesis, have been employed to produce enantiomerically pure forms of this compound, which are crucial for pharmaceutical applications.

The physicochemical properties of {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine have been extensively characterized. It is typically a white crystalline solid with a melting point ranging from 50°C to 70°C. The compound is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties are important considerations for formulation development and drug delivery strategies.

To ensure the safety and efficacy of {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine, comprehensive toxicological evaluations have been conducted. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety profile in humans.

In conclusion, {1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}methanamine (CAS No. 2228814-38-6) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in areas such as neurology and oncology. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, this compound may pave the way for innovative treatments for various diseases.

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